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Compound of Interest

Compound Name: Methyl methoxyacetate

Cat. No.: B147135

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl methoxyacetate (MMA) is emerging as a versatile and environmentally benign solvent
and chemical intermediate, aligning with the principles of green chemistry. Its favorable
properties, including low toxicity, ready biodegradability, and effective solvency, position it as a
sustainable alternative to conventional organic solvents.[1] This document provides detailed
application notes and experimental protocols for the use of methyl methoxyacetate in various
green chemistry contexts, tailored for professionals in research, development, and drug
manufacturing.

Physical and Chemical Properties

Methyl methoxyacetate is a clear, colorless liquid with a mild, fruity odor.[2] A summary of its
key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Methyl Methoxyacetate
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Property Value Reference(s)
CAS Number 6290-49-9 [3]
Molecular Formula C4H803 [3]
Molecular Weight 104.10 g/mol [3]
Boiling Point 129-130 °C [3]
Density 1.051 g/mL at 25 °C [3]
Flash Point 35 °C (closed cup) [3]

Refractive Index

n20/D 1.396

[3]

Solubility

Soluble in water

[2]

Green Chemistry Profile

Methyl methoxyacetate exhibits several characteristics that make it an attractive option for

green and sustainable chemistry applications:

o Low Toxicity: It is considered to have low toxicity, contributing to a safer working

environment.[1]

o Ready Biodegradability: MMA is readily biodegradable, reducing its environmental

persistence.[1]

o Good Compatibility: It shows excellent compatibility with a wide range of resins and other

solvents, allowing for versatile formulation options.[1]

e Moderate Evaporation Rate: Its balanced evaporation rate is suitable for applications such

as coatings and cleaning agents.[1]

Applications and Protocols
Green Solvent in Organic Synthesis

Methyl methoxyacetate's solvency and favorable environmental profile make it a suitable

replacement for conventional solvents in various organic reactions.
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Methyl methoxyacetate is used in the synthesis of pharmaceutically relevant pyrimidine
derivatives.[3]

Protocol: Synthesis of 4-hydroxy-2-mercapto-5-methoxypyrimidine

While a specific detailed protocol using methyl methoxyacetate as the solvent was not found
in the available search results, a general synthetic approach for pyrimidines involves the
condensation of a 1,3-dicarbonyl compound (or its equivalent) with urea or thiourea.[4] Based
on this, a plausible protocol can be proposed.

Reaction Scheme:
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Figure 1: General workflow for pyrimidine synthesis.
Materials:
o Methyl 3,3-dimethoxypropanoate (as a precursor to the [3-keto ester)
e Thiourea
e Sodium methoxide
» Methyl methoxyacetate (solvent)
e Hydrochloric acid (for acidification)

Procedure:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/149209
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://www.bu.edu.eg/portal/uploads/discussed_thesis/10866040/10866040_I.pdf
https://www.benchchem.com/product/b147135?utm_src=pdf-body-img
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 In a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve sodium methoxide (1.1 equivalents) in methyl methoxyacetate under an inert
atmosphere.

 To this solution, add methyl 3,3-dimethoxypropanoate (1.0 equivalent) and thiourea (1.0
equivalent).

o Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography
(TLC).

o Upon completion, cool the reaction mixture to room temperature.
» Carefully acidify the mixture with dilute hydrochloric acid to precipitate the product.

 Filter the solid, wash with cold water, and dry under vacuum to yield 4-hydroxy-2-mercapto-
5-methoxypyrimidine.

The Claisen-Schmidt condensation is a classic carbon-carbon bond-forming reaction.[5] While
a specific protocol using methyl methoxyacetate was not identified, its properties suggest it
could be a viable alternative to traditional solvents like ethanol. Below is a general protocol that
can be adapted.

Protocol: General Procedure for Claisen-Schmidt Condensation

Reaction Scheme:

Aldehyde

Ketone

T
g

Reaction —®| Chalcone

Base

Methyl Methoxyacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

